1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one
Overview
Description
1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one, also known as CPP or CPP-115, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPP-115 is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT), which is responsible for the degradation of GABA, the primary inhibitory neurotransmitter in the central nervous system. Inhibition of GABA-AT leads to an increase in GABA levels, resulting in enhanced GABAergic neurotransmission and potential therapeutic effects.
Mechanism of Action
1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 acts as a potent and selective inhibitor of GABA-AT, which is responsible for the degradation of GABA. Inhibition of GABA-AT leads to an increase in GABA levels, resulting in enhanced GABAergic neurotransmission and potential therapeutic effects.
Biochemical and Physiological Effects:
1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 has been shown to increase GABA levels in the brain, leading to enhanced GABAergic neurotransmission. This can result in various physiological effects, including anticonvulsant, anxiolytic, and antidepressant effects. 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 has also been shown to reduce drug-seeking behavior in addiction, potentially through its effects on the reward system in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 is its potent and selective inhibition of GABA-AT, which allows for precise modulation of GABAergic neurotransmission. However, one limitation is its potential for off-target effects, as GABA-AT is also expressed in peripheral tissues. Additionally, the effects of 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 may vary depending on the specific disorder being studied and the dose and duration of treatment.
Future Directions
Future research on 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 may focus on its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. Further studies may also explore the potential for combination therapies with other drugs, as well as the development of more selective and potent inhibitors of GABA-AT.
Synthesis Methods
The synthesis of 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 involves the reaction of cyclopentanone with piperidine-1-carboxylic acid to form 1-cyclopentyl-4-piperidinecarboxylic acid. This intermediate is then converted to the corresponding acid chloride, which is reacted with 2-pyrrolidinone to form 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115.
Scientific Research Applications
1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. Preclinical studies have shown that 1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one-115 has anticonvulsant, anxiolytic, and antidepressant effects, and may also be effective in reducing drug-seeking behavior in addiction.
properties
IUPAC Name |
1-cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c18-14-10-12(11-17(14)13-6-2-3-7-13)15(19)16-8-4-1-5-9-16/h12-13H,1-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTFZCRZEFPATSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2CC(=O)N(C2)C3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one | |
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